3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate

• IUPAC Name: [3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-6-yl] benzenesulfonate
• InChI: InChI=1S/C24H20O7S/c1-15-19-14-17(31-32(26,27)18-7-5-4-6-8-18)10-12-20(19)30-24(25)23(15)16-9-11-21(28-2)22(13-16)29-3/h4-14H,1-3H3
• InChI Key: YWKBGWZYYXPSRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C(C=C2)OS(=O)(=O)C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H20O7S
• Molecular Weight: 452.5 g/mol

Description

3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate is a chemical compound that has been widely used in scientific research. It is a derivative of the flavone family and has been found to possess a range of pharmacological properties.

Scientific Research Applications

• Crystal Structure Analysis :

  • A study determined the crystal structure of a related compound, Poly[(acetone-O)-3-((3,4-dimethoxyphenyl)(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl)-(2-oxo-2H-chromen-4-olate)sodium], using X-ray crystallography. This compound crystallizes in an orthorhombic system, providing insights into its molecular arrangement and potential applications in material science and chemistry (Penkova, Retailleau, & Manolov, 2010).

• Anticancer Activity :

  • Novel coumarin derivatives, including 3,4,5-trimethoxyphenyl coumarin derivatives, were synthesized and evaluated for antitumor activity against various human cancer cell lines. These derivatives exhibited inhibitory activity, suggesting potential applications in cancer research (Shi et al., 2020).

• Hypoxia Inducible Factor-1 (HIF-1) Pathway Inhibition :

  • Research explored the structure-activity relationship of arylsulfonamide analogs of 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide, a HIF-1 pathway inhibitor. This study is significant for understanding how chemical modifications can optimize the pharmacological properties of cancer therapeutics (Mun et al., 2012).

• Antibacterial Activity :

  • Derivatives from Chromen-2-one, including compounds with the benzenesulfonyl chloride group, were tested for antibacterial activity against various bacterial cultures. This research contributes to the development of new antibacterial agents (Behrami, 2018).

• VEGFR-2 Inhibitors :

  • Novel sulfonamides with a 3,4-dimethoxyphenyl moiety were synthesized and evaluated for their anticancer activity and ability to inhibit vascular endothelial growth factor receptor (VEGFR)-2. This research aids in the development of new cancer therapies (Ghorab et al., 2016).

• Antioxidant Properties :

  • An investigation measured the antioxidant activity of 4-hydroxycoumarin derivatives, including compounds related to 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-6-yl benzenesulfonate. This contributes to the understanding of their potential use as antioxidants in pharmaceuticals (Stanchev et al., 2009).

• Ultrasound- or Microwave-Assisted Baeyer–Villiger Oxidation :

  • A study on a sulfonated Schiff base dimethyltin(IV) coordination polymer, related to the target compound, described its application as a catalyst for Baeyer–Villiger oxidation under specific conditions. This contributes to the field of green chemistry and catalysis (Martins et al., 2016).